Cas no 2306249-11-4 (tert-butyl (2S,3R)-2-(aminomethyl)-3-hydroxy-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,3R)-2-(aminomethyl)-3-hydroxy-pyrrolidine-1-carboxylate
• CAS No: 2306249-11-4
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6596089
• PubChem ID: 96611141
• Update Time: 2026-03-11

tert-butyl (2S,3R)-2-(aminomethyl)-3-hydroxy-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,3R)-2-(aminomethyl)-3-hydroxy-pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-3-hydroxy-, 1,1-dimethylethyl ester, (2S,3R)-
• MFCD31744281
• starbld0033116
• tert-Butyl (2S,3R)-2-(aminomethyl)-3-hydroxypyrrolidine-1-carboxylate
• D97135
• PS-20811
• (2S,3R)-1-Boc-2-(aminomethyl)-3-hydroxy-pyrrolidine
• 2306249-11-4

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-4-8(13)7(12)6-11/h7-8,13H,4-6,11H2,1-3H3/t7-,8+/m0/s1
• InChI Key： SSPONZFWUHWNBI-JGVFFNPUSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](O)[C@@H]1CN

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 329.4±27.0 °C(Predicted)
• pka: 14.54±0.40(Predicted)

Additional information on tert-butyl (2S,3R)-2-(aminomethyl)-3-hydroxy-pyrrolidine-1-carboxylate

Research Brief on tert-butyl (2S,3R)-2-(aminomethyl)-3-hydroxy-pyrrolidine-1-carboxylate (CAS: 2306249-11-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (2S,3R)-2-(aminomethyl)-3-hydroxy-pyrrolidine-1-carboxylate (CAS: 2306249-11-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique stereochemistry and functional groups make it a versatile building block for drug discovery programs targeting various diseases, including viral infections and neurological disorders.

Recent studies have focused on optimizing synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel asymmetric synthesis approach using enzymatic resolution, achieving >99% ee with significantly reduced production costs. The improved synthetic accessibility has enabled broader exploration of this scaffold in medicinal chemistry programs, particularly for structure-activity relationship studies of potential drug candidates.

In pharmaceutical applications, researchers have utilized this compound as a precursor for the development of novel dipeptidyl peptidase-4 (DPP-4) inhibitors for diabetes treatment. The hydroxyl and aminomethyl groups at the 2- and 3-positions of the pyrrolidine ring provide ideal points for structural modification, allowing for fine-tuning of pharmacological properties. Current research indicates derivatives of this compound show promising in vitro inhibition constants (Ki) in the low nanomolar range against DPP-4, with excellent selectivity profiles.

The compound's potential extends beyond metabolic diseases, with recent preclinical studies investigating its incorporation into covalent inhibitors for SARS-CoV-2 main protease. The (2S,3R) configuration appears particularly favorable for binding to the protease active site, as demonstrated by molecular docking studies and X-ray crystallography data published in Nature Structural & Molecular Biology earlier this year. These findings suggest this chemical scaffold may play an important role in developing next-generation antiviral therapeutics.

Ongoing research is exploring the compound's utility in targeted drug delivery systems. The tert-butoxycarbonyl (Boc) protecting group offers convenient deprotection conditions, enabling its use in prodrug strategies. Recent work has demonstrated successful conjugation of this building block to nanoparticle carriers, with the free amino group serving as an attachment point for various payloads while maintaining favorable pharmacokinetic properties.

Future research directions for this compound include investigation of its potential in central nervous system drug development, leveraging its ability to cross the blood-brain barrier. Preliminary studies suggest that appropriately modified derivatives show promise for neurological targets, though extensive optimization of physicochemical properties remains necessary. The compound's versatility and proven synthetic tractability position it as a valuable tool for medicinal chemists addressing multiple therapeutic challenges in the coming years.